N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H19N5O2S/c1-4-13-11(3)18-17(20-16(13)24)22-14(8-10(2)21-22)19-15(23)9-12-6-5-7-25-12/h5-8H,4,9H2,1-3H3,(H,19,23)(H,18,20,24)
• InChI Key: CKMKZLIWRUKKEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)CC3=CC=CS3)C
• Molecular Formula: C17H19N5O2S
• Molecular Weight: 357.4 g/mol
• CAS No.: 1003798-89-7

Description

N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C17H19N5O2S and its molecular weight is 357.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Coordination Complexes

Chkirate et al. (2019) explored the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. They demonstrated the influence of hydrogen bonding on self-assembly processes and reported significant antioxidant activity for these complexes, highlighting the potential for developing new antioxidant agents (Chkirate et al., 2019).

Insecticidal Assessment

In another study, Fadda et al. (2017) utilized a related compound as a precursor for synthesizing various heterocycles, such as pyrrole, pyridine, and coumarin, to evaluate their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research underscores the potential for developing new insecticidal agents based on pyrazole-acetamide derivatives (Fadda et al., 2017).

Antitumor Activity

Albratty et al. (2017) synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives and investigated their antitumor activities. Some compounds showed promising inhibitory effects on different cell lines, suggesting the potential for these derivatives in cancer therapy (Albratty et al., 2017).

Anti-inflammatory Activity

Sunder et al. (2013) focused on the synthesis of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, reporting significant anti-inflammatory activity for some derivatives. This opens avenues for the development of new anti-inflammatory drugs (Sunder et al., 2013).